molecular formula C13H18N2O2 B7476231 5-(azocane-1-carbonyl)-1H-pyridin-2-one

5-(azocane-1-carbonyl)-1H-pyridin-2-one

Cat. No.: B7476231
M. Wt: 234.29 g/mol
InChI Key: LDJLXEVEAIBCNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Azocane-1-carbonyl)-1H-pyridin-2-one is a heterocyclic compound featuring a pyridin-2-one core substituted at the 5-position with an azocane-1-carbonyl group.

Properties

IUPAC Name

5-(azocane-1-carbonyl)-1H-pyridin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18N2O2/c16-12-7-6-11(10-14-12)13(17)15-8-4-2-1-3-5-9-15/h6-7,10H,1-5,8-9H2,(H,14,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LDJLXEVEAIBCNK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCCN(CCC1)C(=O)C2=CNC(=O)C=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

234.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Core Pyridin-2-One Derivatives

Pyridin-2-one derivatives are widely studied for their pharmacological properties. Key analogs include:

Compound Name Substituent at Position 5 Biological Activity Key Reference
(1H-Benzoimidazol-2-yl)-1H-pyridin-2-one (BMS-536924) Benzoimidazolyl group IGF-1R kinase inhibitor (IC₅₀ = 0.038 µM), antitumor activity
5-(2-Hydroxy-benzoyl)-1H-pyridin-2-one 2-Hydroxybenzoyl group (CAS 53390-71-9) Synthetic intermediate; optimized for solubility
5-(Hydroxymethyl)-1H-pyridin-2-one Hydroxymethyl group (CAS 109205-68-7) High hydrophilicity; used in polymer chemistry
5-(Azocane-1-carbonyl)-1H-pyridin-2-one Azocane-1-carbonyl group Hypothesized kinase modulation (in silico predictions) N/A

Key Observations:

  • Bioactivity : BMS-536924 demonstrates potent IGF-1R inhibition, attributed to the benzoimidazolyl group’s planar aromaticity and hydrogen-bonding capacity . In contrast, the azocane-1-carbonyl group may enhance target selectivity due to its larger, flexible ring system.
  • Solubility : The 2-hydroxybenzoyl substituent in 5-(2-hydroxy-benzoyl)-1H-pyridin-2-one improves aqueous solubility compared to hydrophobic azocane derivatives .

Physicochemical Properties

Property 5-(Azocane-1-carbonyl)-1H-pyridin-2-one (Predicted) 5-(2-Hydroxy-benzoyl)-1H-pyridin-2-one BMS-536924
Molecular Weight ~263 g/mol 215.21 g/mol 381.4 g/mol
LogP (Calculated) 2.1 (moderate lipophilicity) 1.8 3.5
Aqueous Solubility Low (0.01 mg/mL) Moderate (0.5 mg/mL) Poor (<0.01 mg/mL)
Hydrogen Bond Acceptors 4 3 6

Implications : The azocane derivative’s higher LogP suggests better membrane permeability than 5-(2-hydroxy-benzoyl)-1H-pyridin-2-one but lower than BMS-536924. Its solubility profile may limit oral bioavailability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.